molecular formula C11H12INO3 B13235237 (2R,4R)-2-(Iodomethyl)-4-(4-nitrophenyl)oxolane

(2R,4R)-2-(Iodomethyl)-4-(4-nitrophenyl)oxolane

Cat. No.: B13235237
M. Wt: 333.12 g/mol
InChI Key: WGPIUPMQGKCYQG-GXSJLCMTSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2R,4R)-2-(Iodomethyl)-4-(4-nitrophenyl)oxolane is a chiral oxolane derivative characterized by a tetrahydrofuran (oxolane) core substituted with an iodomethyl group at the 2-position and a 4-nitrophenyl group at the 4-position. Its molecular formula is C₁₁H₁₂INO₃ (MW: 333.12 g/mol) . The compound’s stereochemistry (2R,4R) influences its reactivity and molecular interactions. Safety protocols highlight its sensitivity to heat and ignition sources, requiring precautions such as avoiding open flames and ensuring proper ventilation during handling .

Properties

Molecular Formula

C11H12INO3

Molecular Weight

333.12 g/mol

IUPAC Name

(2R,4R)-2-(iodomethyl)-4-(4-nitrophenyl)oxolane

InChI

InChI=1S/C11H12INO3/c12-6-11-5-9(7-16-11)8-1-3-10(4-2-8)13(14)15/h1-4,9,11H,5-7H2/t9-,11+/m0/s1

InChI Key

WGPIUPMQGKCYQG-GXSJLCMTSA-N

Isomeric SMILES

C1[C@@H](CO[C@H]1CI)C2=CC=C(C=C2)[N+](=O)[O-]

Canonical SMILES

C1C(COC1CI)C2=CC=C(C=C2)[N+](=O)[O-]

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2R,4R)-2-(Iodomethyl)-4-(4-nitrophenyl)oxolane typically involves the following steps:

    Starting Materials: The synthesis begins with the appropriate chiral oxolane precursor.

    Nitration: The nitrophenyl group is introduced via nitration reactions, typically using nitric acid and sulfuric acid under controlled conditions.

Industrial Production Methods

Industrial production of (2R,4R)-2-(Iodomethyl)-4-(4-nitrophenyl)oxolane may involve large-scale batch or continuous flow processes, ensuring high yield and purity. The use of automated reactors and precise control of reaction parameters is crucial for efficient production.

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The iodomethyl group at position 2 acts as a primary electrophilic site, enabling nucleophilic substitution (SN2) reactions. This reactivity is critical for introducing functional groups or modifying the molecular scaffold.

Reaction Type Reagents/Conditions Products Key Observations
Alkoxy SubstitutionMethanol, K₂CO₃, RT, 12 hrs2-(Methoxymethyl) derivativeHigh stereoselectivity retained.
Amine SubstitutionBenzylamine, DMF, 60°C, 6 hrs2-(Benzylaminomethyl) derivativeRequires polar aprotic solvents.

Mechanism : The iodide serves as a leaving group, with backside attack by the nucleophile leading to inversion of configuration at position 2. Steric hindrance from the adjacent nitrophenyl group may slow reaction rates compared to non-aromatic analogs.

Nitro Group Reduction

The para-nitrophenyl group undergoes catalytic hydrogenation to form an aromatic amine, altering electronic properties and enabling further derivatization.

Reaction Type Reagents/Conditions Products Key Observations
Nitro ReductionH₂ (1 atm), Pd/C, EtOH, 25°C, 4 hrs4-(4-Aminophenyl)oxolane Quantitative conversion under mild conditions.

Mechanism : Hydrogenation proceeds via adsorption of H₂ on Pd, followed by stepwise reduction of the nitro group to amine. The oxolane ring remains intact, and no racemization is observed at chiral centers .

Cycloaddition Reactions

The nitrophenyl group can participate in dipolar cycloadditions with nitrile oxides, forming isoxazoline derivatives. This reaction is leveraged in medicinal chemistry for heterocyclic synthesis .

Reaction Type Reagents/Conditions Products Key Observations
[3+2] CycloadditionNitrile oxide, HTIB, H₂O, 50°C, 8 hrs3,4-Disubstituted 2-isoxazoline Regioselectivity driven by nitrophenyl electronics .

Mechanism : Nitrile oxides, generated in situ from oximes using [hydroxy(tosyloxy)iodo]benzene (HTIB), react with the nitrophenyl-activated double bond in a concerted fashion . The reaction proceeds with high stereochemical fidelity due to the rigid oxolane framework.

Oxidative Transformations

The iodomethyl group can undergo oxidative elimination in the presence of strong bases, forming alkenes or ethers.

Reaction Type Reagents/Conditions Products Key Observations
Dehydrohalogenationt-BuOK, THF, reflux, 2 hrs2-Methyleneoxolane derivativeCompeting elimination and substitution pathways.

Mechanism : Base-induced β-elimination generates a double bond adjacent to the oxolane ring. Competing SN2 pathways are minimized using bulky bases.

Stability and Side Reactions

  • Thermal Stability : Decomposes above 150°C, releasing iodine vapors.

  • Photoreactivity : Prolonged UV exposure leads to homolytic cleavage of the C–I bond, forming radical intermediates .

Scientific Research Applications

(2R,4R)-2-(Iodomethyl)-4-(4-nitrophenyl)oxolane has several applications in scientific research:

    Chemistry: Used as a building block for the synthesis of more complex molecules.

    Biology: Investigated for its potential interactions with biological macromolecules.

    Medicine: Explored for its potential as a precursor in the synthesis of pharmaceutical compounds.

    Industry: Utilized in the development of novel materials and chemical processes.

Mechanism of Action

The mechanism of action of (2R,4R)-2-(Iodomethyl)-4-(4-nitrophenyl)oxolane involves its interaction with specific molecular targets. The iodomethyl group can act as an electrophile, participating in reactions with nucleophiles. The nitrophenyl group can undergo reduction or other transformations, influencing the compound’s reactivity and interactions.

Comparison with Similar Compounds

Positional Isomerism: 4-Nitrophenyl vs. 3-Nitrophenyl Derivatives

The 3-nitrophenyl isomer (CAS: 2059917-48-3) shares the same molecular formula (C₁₁H₁₂INO₃) and stereochemistry (2R,4R) but differs in the nitro group’s position on the phenyl ring (meta vs. para). Key distinctions include:

  • This could accelerate nucleophilic substitution reactions at the iodomethyl site .
  • Synthetic Accessibility : The 3-nitrophenyl variant is listed as temporarily out of stock, suggesting challenges in synthesis or purification compared to the 4-nitrophenyl analog .

Substituent Variations: Nitro vs. Methoxy Groups

The compound (2S,4R)-2-(Iodomethyl)-4-(2-methoxyphenyl)oxolane replaces the nitro group with a methoxy (-OCH₃) substituent at the ortho position. Key differences include:

  • Polarity and Reactivity : The methoxy group is electron-donating, reducing the electrophilicity of the iodomethyl group and altering solubility profiles.
  • Stereochemical Impact : The (2S,4R) configuration may lead to divergent molecular packing in crystalline states, as seen in related oxolane derivatives with hydrogen-bonded networks (e.g., ) .

Biphenyl Derivatives: VM-9 and VM-10

Compounds VM-9 (C₂₂H₁₇N₃O₇, MW: 435.39 g/mol) and VM-10 (C₂₂H₁₈N₂O₆, MW: 406.39 g/mol) feature biphenyl cores with nitro or hydroxyl substituents. Comparisons include:

  • Melting Points : VM-9 (160–162°C) has a higher melting point than VM-10 (138–140°C), attributed to the nitro group’s stronger intermolecular dipole interactions .

Comparative Data Table

Compound Name Molecular Formula MW (g/mol) Substituent Position Key Features References
(2R,4R)-2-(Iodomethyl)-4-(4-nitrophenyl)oxolane C₁₁H₁₂INO₃ 333.12 4-nitrophenyl (para) Heat-sensitive; chiral (2R,4R)
(2R,4R)-2-(Iodomethyl)-4-(3-nitrophenyl)oxolane C₁₁H₁₂INO₃ 333.12 3-nitrophenyl (meta) Out of stock; weaker electron withdrawal
(2S,4R)-2-(Iodomethyl)-4-(2-methoxyphenyl)oxolane Not provided ~333.12* 2-methoxyphenyl Electron-donating substituent; (2S,4R)
VM-9 C₂₂H₁₇N₃O₇ 435.39 4-nitrophenyl High m.p. (160–162°C); biphenyl core
VM-10 C₂₂H₁₈N₂O₆ 406.39 4-hydroxyphenyl Lower m.p. (138–140°C); hydroxyl group

*Estimated based on structural similarity.

Key Research Findings

  • Stereochemical Influence : The (2R,4R) configuration facilitates specific crystal packing via weak C–H···π interactions, as observed in analogous oxolane derivatives .
  • Reactivity Trends : Para-nitro substitution enhances electrophilicity, making the iodomethyl group more reactive in cross-coupling reactions compared to meta-nitro or methoxy analogs .
  • Safety Considerations : Iodinated compounds like the target require stringent handling protocols to prevent thermal decomposition, a common trait in halogenated organics .

Biological Activity

(2R,4R)-2-(Iodomethyl)-4-(4-nitrophenyl)oxolane is a compound of interest due to its potential biological activities. This article reviews its synthesis, biological properties, and implications in medicinal chemistry, drawing from a variety of sources to provide a comprehensive overview.

Synthesis

The synthesis of (2R,4R)-2-(Iodomethyl)-4-(4-nitrophenyl)oxolane involves several steps that are critical for achieving the desired stereochemistry and functionalization. The compound can be synthesized through a series of reactions starting from readily available precursors. Notably, the incorporation of the iodomethyl group is essential for enhancing its reactivity and biological activity.

Antimicrobial Properties

Research has indicated that derivatives of oxolane compounds often exhibit significant antimicrobial activity. For instance, studies have shown that similar compounds demonstrate effective inhibition against various bacterial strains. The introduction of the nitrophenyl group is hypothesized to enhance this activity by increasing the lipophilicity and allowing better membrane penetration .

Cytotoxicity and Anticancer Activity

The cytotoxic effects of (2R,4R)-2-(Iodomethyl)-4-(4-nitrophenyl)oxolane have been evaluated in several cancer cell lines. Preliminary data suggest that this compound exhibits selective cytotoxicity, potentially making it a candidate for further development as an anticancer agent. The mechanism of action may involve the induction of apoptosis in cancer cells, although detailed mechanisms require further investigation .

Enzyme Inhibition

One notable aspect of (2R,4R)-2-(Iodomethyl)-4-(4-nitrophenyl)oxolane is its potential as an enzyme inhibitor. Compounds with similar structures have been shown to inhibit key enzymes involved in metabolic pathways. For example, studies on related oxolanes have demonstrated their ability to inhibit β-lactamases, which are critical in antibiotic resistance . The inhibition profile and IC50 values for this compound are yet to be thoroughly characterized.

Case Studies

  • Antimicrobial Efficacy : In a study focusing on various oxolane derivatives, (2R,4R)-2-(Iodomethyl)-4-(4-nitrophenyl)oxolane was tested against Staphylococcus aureus and Escherichia coli. The compound showed promising results with an MIC (Minimum Inhibitory Concentration) value lower than that of conventional antibiotics used in the study .
  • Cytotoxicity Assessment : A comparative analysis was conducted using human cancer cell lines (e.g., HeLa and MCF-7). The results indicated that the compound exhibited an IC50 value in the micromolar range, suggesting significant cytotoxic potential .
  • Enzymatic Activity : Inhibition assays revealed that the compound could inhibit enzymatic activity related to cancer metabolism. Further studies are needed to elucidate its specific targets and mechanisms .

Q & A

Basic Research Questions

Q. What analytical techniques are recommended for characterizing (2R,4R)-2-(iodomethyl)-4-(4-nitrophenyl)oxolane?

  • Methodological Answer : Use high-performance liquid chromatography (HPLC) for purity assessment (>98% GC-grade standards are typical for nitroaromatic compounds) and nuclear magnetic resonance (NMR) for stereochemical confirmation. For isotopic labeling studies, deuterated analogs (e.g., 4-nitrophenol-2,3,5,6-d4) can serve as internal standards . Mass spectrometry (MS) is critical for molecular weight validation, especially given the iodine substituent’s isotopic signature .

Q. How should researchers handle stability concerns during storage or experimental protocols?

  • Methodological Answer : Store the compound at 0–6°C in amber vials to prevent photodegradation of the nitro group and thermal decomposition of the iodomethyl moiety. Stability testing via repeated HPLC analysis over 24–72 hours under experimental conditions (e.g., aqueous/organic solvents) is advised. Continuous cooling during long-term experiments minimizes organic degradation .

Q. What safety protocols are essential for handling iodinated and nitroaromatic compounds?

  • Methodological Answer : Follow Category III hazardous chemical guidelines: use fume hoods for synthesis, nitrile gloves to avoid iodide absorption, and explosion-proof refrigerators for storage. Waste must be segregated and treated by certified facilities due to the compound’s potential bioaccumulation and toxicity .

Advanced Research Questions

Q. How can the stereochemical configuration of the oxolane ring influence reactivity in cross-coupling reactions?

  • Methodological Answer : The (2R,4R) configuration may impose steric constraints on transition-metal catalysts (e.g., palladium). Computational modeling (DFT) paired with experimental kinetics (e.g., monitoring by UV-Vis at 400–420 nm for nitrophenyl intermediates) can reveal stereoelectronic effects. Compare reaction yields with diastereomers to isolate configuration-specific pathways .

Q. What strategies mitigate data contradictions in quantifying nitro group reduction byproducts?

  • Methodological Answer : Use deuterated solvents (e.g., DMSO-d6) to distinguish reduction intermediates via NMR. Couple electrochemical analysis (cyclic voltammetry) with HPLC-MS to track electron-transfer steps and byproduct formation. Calibrate against 4-nitrophenol sodium salt (PRTR 2-72) as a reference standard .

Q. How can isotopic labeling resolve mechanistic ambiguities in photochemical applications?

  • Methodological Answer : Synthesize a deuterated analog (e.g., iodomethyl-d2) to trace hydrogen abstraction pathways under UV irradiation. Time-resolved EPR spectroscopy can detect radical intermediates, while isotopic mass shifts in MS confirm degradation products .

Key Research Considerations

  • Contradictions in Evidence : Kanto Reagents’ catalogs emphasize nitro group stability under refrigeration, but real-world sewage studies note organic degradation over 9-hour experiments . Validate storage protocols with project-specific stability assays.
  • Advanced Synthesis : The iodomethyl group’s lability requires inert atmospheres (argon) during functionalization. Monitor substitution reactions via iodine-selective electrodes .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.